alpha-Ketobutyric Acid-13C,d2 Sodium Salt

• CAS No.: 1189500-69-3
• Molecular Formula: C4H6NaO3
• Molecular Weight: 128.08 g/mol
• IUPAC Name: sodium;3,3-dideuterio-2-oxo(413C)butanoate
• InChI: InChI=1S/C4H6O3.Na/c1-2-3(5)4(6)7;/h2H2,1H3,(H,6,7);/i1+1,2D2
• InChI Key: XLTHMCKKCRLNGQ-ASMGDNRJSA-N
• Isomeric SMILES: [2H]C([2H])([13CH3])C(=O)C(=O)O.[Na]
• SMILES: CCC(=O)C(=O)[O-].[Na+]
• Canonical SMILES: CCC(=O)C(=O)O.[Na]
• Synonyms: 2-Oxobutanoic Acid-13C,d2 Sodium Salt; 2-Oxobutyric Acid-13C,d2 Sodium Salt; Sodium 2-Oxobutyrate-13C,d2; Sodium α-Ketobutyrate-13C,d2; _x000B_

Description

This plant has been traditionally used in herbal medicine for the treatment of rheumatism and arthritis . Cocculine is a morphinan derivative, related to opioids such as levorphanol and the non-opioid cough suppressant dextromethorphan .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cocculine involves several steps, including the extraction from the Sinomenium acutum plant. The process typically involves the use of organic solvents to extract the alkaloid from the plant material, followed by purification steps such as crystallization and chromatography .

Industrial Production Methods

Industrial production of cocculine may involve large-scale extraction processes, utilizing advanced techniques such as supercritical fluid extraction to improve yield and purity. The use of biotechnological methods, including the cultivation of Sinomenium acutum in controlled environments, can also enhance the production efficiency .

Chemical Reactions Analysis

Types of Reactions

Cocculine undergoes various chemical reactions, including:

Oxidation: Cocculine can be oxidized to form different derivatives, which may have distinct biological activities.

Reduction: Reduction reactions can modify the functional groups in cocculine, potentially altering its pharmacological properties.

Substitution: Substitution reactions can introduce new functional groups into the cocculine molecule, leading to the formation of novel compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions include various cocculine derivatives, each with unique chemical and biological properties .

Scientific Research Applications

Cocculine has a wide range of scientific research applications:

Chemistry: Cocculine is used as a starting material for the synthesis of various derivatives with potential pharmaceutical applications.

Biology: Research on cocculine includes studies on its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Cocculine has been investigated for its anti-inflammatory, analgesic, and anti-rheumatic properties.

Industry: Cocculine is used in the development of herbal medicines and dietary supplements.

Mechanism of Action

Cocculine exerts its effects primarily through the release of histamine, which contributes to its anti-rheumatic properties . It also inhibits the synthesis of prostaglandins, leukotrienes, and nitric oxide, which are involved in inflammatory processes . The molecular targets and pathways involved include the inhibition of specific enzymes and receptors related to inflammation and pain .

Comparison with Similar Compounds

Similar Compounds

Cocculine is structurally related to other morphinan derivatives, such as:

Levorphanol: An opioid analgesic used for pain management.

Dextromethorphan: A non-opioid cough suppressant.

Uniqueness

Cocculine’s uniqueness lies in its combination of anti-inflammatory and analgesic properties, which are mediated through multiple pathways, including histamine release and inhibition of inflammatory mediators . This makes it a valuable compound for the treatment of rheumatic conditions and other inflammatory diseases .